Cas no 2177257-48-4 (3-fluoro-1-oxa-8-azaspiro4.5decane hydrochloride)

• Product Name: 3-fluoro-1-oxa-8-azaspiro4.5decane hydrochloride
• CAS No: 2177257-48-4
• MF: C₈H₁₅ClFNO
• MW: 195.66220498085
• CID: 5966953
• PubChem ID: 131664447
• Update Time: 2025-10-20

3-fluoro-1-oxa-8-azaspiro4.5decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1-oxa-8-aza-spiro[4.5]decane hcl
• 3-fluoro-1-oxa-8-azaspiro4.5decane hydrochloride
• W13917
• AKOS040805709
• EN300-20985205
• 2177257-48-4
• WS-01556
• 3-FLUORO-1-OXA-8-AZA-SPIRO[4.5]DECANEHCL
• 3-Fluoro-1-Oxa-8-Aza-Spiro[4.5]Decane Hydrochloride
• 3-fluoro-1-oxa-8-azaspiro[4.5]decane hydrochloride

• Inchi： 1S/C8H14FNO.ClH/c9-7-5-8(11-6-7)1-3-10-4-2-8;/h7,10H,1-6H2;1H
• InChI Key： RAZJOMCKOGCLTB-UHFFFAOYSA-N
• SMILES： FC1COC2(CCNCC2)C1.Cl

Computed Properties

• Exact Mass: 195.0826200g/mol
• Monoisotopic Mass: 195.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-fluoro-1-oxa-8-azaspiro4.5decane hydrochloride

Comprehensive Overview of 3-Fluoro-1-oxa-8-azaspiro[4.5]decane Hydrochloride (CAS No. 2177257-48-4)

The compound 3-fluoro-1-oxa-8-azaspiro[4.5]decane hydrochloride (CAS No. 2177257-48-4) is a specialized spirocyclic structure that has garnered significant attention in pharmaceutical and agrochemical research. With its unique spiro[4.5]decane backbone and fluoro substitution, this molecule offers a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for improving pharmacokinetic properties or enhancing target binding affinity.

In recent years, the demand for fluorinated spirocyclic compounds has surged due to their ability to modulate lipophilicity and metabolic stability. The 3-fluoro-1-oxa-8-azaspiro[4.5]decane framework addresses key challenges in modern medicinal chemistry, such as blood-brain barrier penetration and CYP450 enzyme interactions. Its hydrochloride salt form (CAS 2177257-48-4) further enhances solubility, making it particularly valuable for formulation development.

The synthetic routes to 3-fluoro-1-oxa-8-azaspiro[4.5]decane hydrochloride often involve innovative fluorination strategies and spirocyclization techniques. Current literature highlights microwave-assisted synthesis and continuous flow chemistry approaches that improve yield and purity of this aza-oxaspiro compound. These advancements align with the pharmaceutical industry's growing emphasis on green chemistry and process intensification.

From a therapeutic perspective, the 3-fluoro modification in this spiro[4.5]decane system shows promise for central nervous system (CNS) targets. The fluorine atom may influence receptor binding through subtle electronic effects while maintaining the conformational rigidity provided by the spiro architecture. This dual advantage makes CAS 2177257-48-4 particularly interesting for neurological disorder research.

Analytical characterization of 3-fluoro-1-oxa-8-azaspiro[4.5]decane hydrochloride typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The protonated nitrogen in the hydrochloride form creates distinctive spectroscopic signatures that aid in quality control. These analytical methods are crucial for ensuring batch-to-batch consistency in preclinical studies.

The stability profile of 2177257-48-4 under various pH conditions and thermal stresses has become a research focus, especially for formulation scientists developing oral dosage forms. The spirocyclic core demonstrates remarkable resistance to metabolic degradation compared to linear analogs, addressing a common limitation in drug development pipelines.

In material science applications, the 3-fluoro-1-oxa-8-azaspiro[4.5]decane motif contributes to novel supramolecular architectures. Its rigid geometry and hydrogen bonding capabilities make it a valuable building block for functional materials. Researchers are exploring its potential in molecular recognition systems and smart materials responsive to environmental stimuli.

Patent landscapes reveal growing intellectual property activity around fluorinated spirocycles like CAS 2177257-48-4, particularly in areas of kinase inhibition and GPCR modulation. The compound's three-dimensional complexity offers advantages over flat aromatic systems in addressing challenging biological targets, reflecting current trends in fragment-based drug discovery.

Environmental fate studies of 3-fluoro-1-oxa-8-azaspiro[4.5]decane hydrochloride indicate moderate biodegradability, prompting investigations into green synthetic alternatives and biocatalytic approaches. These efforts align with regulatory pressures for sustainable chemistry practices while maintaining the compound's valuable structural features.

Future research directions for 2177257-48-4 may explore its chiral derivatives and prodrug formulations, leveraging the spiro center for stereochemical control. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to materials engineering.